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Compound of Interest

Compound Name: Propylene glycol, phosphate

Cat. No.: B15401530 Get Quote

Preliminary Note: Information specifically regarding "propylene glycol phosphate" in cosmetic

formulations is not readily available in the public domain. The following application notes and

protocols are based on the extensive research and use of the closely related and widely used

cosmetic ingredient, Propylene Glycol (PG). It is presumed that the intended topic of interest is

Propylene Glycol and its functional properties in cosmetic science.

Introduction
Propylene Glycol (1,2-propanediol) is a synthetic organic compound with the chemical formula

C₃H₈O₂.[1] It is a versatile, colorless, and odorless liquid that is completely soluble in water.[1]

[2] In the cosmetics and personal care industry, Propylene Glycol is a cornerstone ingredient

valued for its multifaceted properties as a humectant, solvent, penetration enhancer, emollient,

and preservative.[3][4][5] Its low toxicity profile and effectiveness make it a common component

in a vast array of products, including creams, lotions, serums, shampoos, and makeup.[4][6]

Key Functions and Applications in Cosmetic
Formulations
Propylene Glycol's utility in cosmetic formulations stems from several key functional properties:

Humectant: Propylene Glycol attracts and retains moisture from the atmosphere, hydrating

the outer layers of the skin.[4][5][7] This helps to reduce dryness, flaking, and the

appearance of fine lines, giving the skin a supple and dewy look.[8][9]
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Solvent: It is an excellent solvent, capable of dissolving a wide range of active ingredients,

fragrances, and colorants, ensuring their uniform distribution throughout the product.[1][7]

[10]

Penetration Enhancer: Propylene Glycol can enhance the permeation of other active

ingredients through the stratum corneum, the outermost layer of the skin.[3][7][11] This

increases the efficacy of beneficial compounds by allowing them to reach deeper layers of

the skin.[5][12]

Emollient and Texture Enhancer: It acts as an emollient, forming a non-greasy, protective

layer on the skin that prevents water loss and imparts a smooth, soft feel.[1][5][10] It also

helps to reduce the viscosity of formulations, improving their spreadability.[10][13]

Preservative: By binding water, Propylene Glycol can inhibit the growth of microorganisms,

thus contributing to the preservation of cosmetic products.[3][10]

Quantitative Data Summary
The following tables summarize key quantitative data related to the use of Propylene Glycol in

cosmetic formulations.

Table 1: Typical Use Concentrations of Propylene Glycol in Cosmetic Products
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Product Type Function
Typical
Concentration
Range (%)

Reference

Moisturizers (Creams,

Lotions)
Humectant, Emollient 1 - 20% [14]

Serums
Penetration Enhancer,

Solvent
5 - 15% [13]

Facial Cleansers Solvent, Humectant 1 - 10% [15]

Shampoos &

Conditioners
Humectant 1 - 5% [2]

Deodorants Solvent 1 - 10% [13]

Makeup (Foundations) Solvent, Humectant 1 - 10% [2]

Table 2: Safety and Regulatory Information for Propylene Glycol

Parameter Value/Status Regulatory Body/Source

CIR Expert Panel Conclusion

Safe as used in cosmetic

formulations when formulated

to be non-irritating.

Cosmetic Ingredient Review

(CIR)[6]

FDA Status

Generally Recognized As Safe

(GRAS) for direct addition to

food.

U.S. Food and Drug

Administration (FDA)[8]

Allergen of the Year (2018)

Recognized for potential

contact dermatitis in sensitive

individuals.

American Contact Dermatitis

Society[9]

Recommended Maximum

Concentration

Up to 50% in cosmetic

products.
CIR[14]
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The following are detailed methodologies for key experiments to evaluate the performance of

Propylene Glycol in cosmetic formulations.

Protocol for Evaluating Humectant Properties: In-Vivo
Skin Hydration Study
Objective: To quantify the skin hydrating effects of a lotion containing Propylene Glycol

compared to a placebo lotion.

Materials and Methods:

Test Formulations:

Test Lotion: A standard oil-in-water (O/W) lotion base containing 5% Propylene Glycol.

Placebo Lotion: The same O/W lotion base without Propylene Glycol.

Subjects: A panel of 20 healthy volunteers with dry to normal skin types.

Instrumentation: Corneometer® for measuring skin surface hydration.

Procedure:

Acclimatization: Subjects acclimatize in a controlled environment (20-22°C, 40-60%

relative humidity) for 30 minutes.

Baseline Measurement: Baseline skin hydration measurements are taken from two

designated 2x2 cm areas on the volar forearm of each subject.

Product Application: A standardized amount (2 mg/cm²) of the test lotion is applied to one

designated area, and the placebo lotion is applied to the other.

Post-Application Measurements: Skin hydration is measured at 1, 2, 4, and 8 hours post-

application.

Data Analysis: The percentage increase in skin hydration from baseline is calculated for each

time point and for each formulation. Statistical significance is determined using a paired t-

test.
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Protocol for Assessing Penetration Enhancement: In-
Vitro Franz Diffusion Cell Study
Objective: To evaluate the effect of Propylene Glycol on the dermal penetration of a model

active ingredient (e.g., caffeine).

Materials and Methods:

Test Formulations:

Formulation A: 1% Caffeine in a phosphate buffer solution (pH 5.5).

Formulation B: 1% Caffeine in a solution of 10% Propylene Glycol in phosphate buffer (pH

5.5).

Skin Model: Porcine or human cadaver skin, dermatomed to a thickness of 500 µm.

Apparatus: Franz diffusion cells.

Procedure:

Skin Mounting: The skin is mounted on the Franz diffusion cells with the stratum corneum

facing the donor compartment.

Receptor Fluid: The receptor compartment is filled with phosphate-buffered saline (PBS)

and maintained at 32°C with constant stirring.

Formulation Application: A finite dose of Formulation A or Formulation B is applied to the

skin surface in the donor compartment.

Sampling: Aliquots of the receptor fluid are collected at predetermined time intervals (e.g.,

0, 1, 2, 4, 6, 8, 12, 24 hours) and replaced with fresh PBS.

Analysis: The concentration of the active ingredient in the collected samples is quantified

using High-Performance Liquid Chromatography (HPLC).

Data Analysis: The cumulative amount of the active ingredient permeated per unit area is

plotted against time. The steady-state flux (Jss) and permeability coefficient (Kp) are
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calculated to determine the enhancement effect of Propylene Glycol.

Visualizations
Mechanism of Action: Propylene Glycol as a Penetration
Enhancer
Propylene Glycol is thought to enhance skin permeation by interacting with the lipids of the

stratum corneum. It localizes in the hydrophilic headgroup regions of the lipid bilayers,

disrupting the hydrogen bond network between lipids and water.[11][12] This leads to increased

lipid mobility, disordering of the lipid tails, and a slight expansion of the membrane, thereby

facilitating the transport of other molecules across the skin barrier.[11][12]
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Caption: Propylene Glycol enhances the penetration of active ingredients.

Experimental Workflow: In-Vitro Franz Diffusion Cell
Study
The following diagram illustrates the workflow for the in-vitro Franz diffusion cell experiment

described in Protocol 4.2.
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Caption: Workflow for assessing penetration enhancement.
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Conclusion
Propylene Glycol is a highly effective and widely used ingredient in the cosmetic industry. Its

multifunctional properties as a humectant, solvent, penetration enhancer, and emollient make it

a valuable component in a diverse range of personal care products. While generally considered

safe, formulators should be mindful of its potential for skin irritation in sensitive individuals and

adhere to recommended use concentrations. The experimental protocols provided offer a

framework for substantiating the performance claims related to Propylene Glycol in cosmetic

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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